![molecular formula C20H23NO5 B4262994 4-(2-ethoxy-3-methoxyphenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone](/img/structure/B4262994.png)
4-(2-ethoxy-3-methoxyphenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone
Overview
Description
4-(2-ethoxy-3-methoxyphenyl)-6,7-dimethoxy-3,4-dihydro-2(1H)-quinolinone is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as EMQMCM, and it has been synthesized using various methods.
Mechanism of Action
The mechanism of action of EMQMCM is not fully understood, but it is believed to involve the intercalation of the compound into DNA, leading to changes in DNA structure and function. EMQMCM may also interact with other biological molecules, such as proteins, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
EMQMCM has been shown to have various biochemical and physiological effects, including cytotoxicity, DNA intercalation, and fluorescence. EMQMCM has been shown to have cytotoxic effects on cancer cells, and it has been suggested that this compound may have potential as an anticancer agent. EMQMCM can also intercalate into DNA, affecting its structure and function. Additionally, EMQMCM can fluoresce, making it useful as a fluorescent probe for biological molecules.
Advantages and Limitations for Lab Experiments
EMQMCM has several advantages for lab experiments, including its ability to intercalate into DNA and its fluorescence properties. However, there are also limitations to using EMQMCM in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several possible future directions for research on EMQMCM, including its use as a potential anticancer agent, its use as a fluorescent probe for biological molecules, and its potential applications in drug delivery. Additionally, further research is needed to fully understand the mechanism of action of EMQMCM and its potential side effects.
Scientific Research Applications
EMQMCM has been studied for its potential applications in scientific research, including its use as a fluorescent probe, a DNA intercalator, and a potential anticancer agent. As a fluorescent probe, EMQMCM can be used to detect biological molecules such as proteins and nucleic acids. As a DNA intercalator, EMQMCM can bind to DNA and affect its structure and function. As a potential anticancer agent, EMQMCM has been shown to have cytotoxic effects on cancer cells.
properties
IUPAC Name |
4-(2-ethoxy-3-methoxyphenyl)-6,7-dimethoxy-3,4-dihydro-1H-quinolin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO5/c1-5-26-20-12(7-6-8-16(20)23-2)13-10-19(22)21-15-11-18(25-4)17(24-3)9-14(13)15/h6-9,11,13H,5,10H2,1-4H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYMACOCSDXRKRW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=C1OC)C2CC(=O)NC3=CC(=C(C=C23)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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